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Compound of Interest

Compound Name: 10-DEBC hydrochloride

CAS No.: 201788-90-1

Cat. No.: B1664487

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 10-
DEBC hydrochloride, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for maintaining laboratory safety and

ensuring environmental compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 10-DEBC hydrochloride
with care. While some safety data sheets (SDS) indicate that this chemical is not considered

hazardous under the 2012 OSHA Hazard Communication Standard, it is best practice to treat

all laboratory chemicals with caution.[1][2]

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times when

handling 10-DEBC hydrochloride:

Eye Protection: Tight-sealing safety goggles or a face shield.[2][3]

Hand Protection: Wear protective gloves.[2][3]
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Body Protection: A lab coat or impervious clothing is required.[2][3]

Respiratory Protection: If there is a risk of dust formation or aerosolization, use a suitable

respirator.[3]

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2][3]

Ensure an accessible safety shower and eye wash station are nearby.[3]

Summary of Chemical and Physical Properties
The following table summarizes key quantitative data for 10-DEBC hydrochloride. This

information is crucial for understanding its behavior and for safe handling.

Property Value Citations

Molecular Weight 381.34 g/mol [4][5]

Molecular Formula C₂₀H₂₅ClN₂O · HCl [1][4][5]

Appearance
White to off-white crystalline

solid/powder
[1][6]

Solubility
Soluble to 100 mM in water

and DMSO
[4]

Storage Desiccate at +4°C [4]

Purity ≥98% or ≥99% [4]

Step-by-Step Disposal Protocol
The disposal of 10-DEBC hydrochloride must be carried out in accordance with all applicable

local, state, and federal regulations.[1] Do not dispose of this chemical into sanitary sewers or

surface waters.[2]

Step 1: Waste Identification and Segregation
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Identify all waste streams containing 10-DEBC hydrochloride. This includes pure, unused

chemical, contaminated solutions, and any contaminated lab materials (e.g., pipette tips,

tubes, gloves).

Segregate 10-DEBC hydrochloride waste from other chemical waste streams unless

instructed otherwise by your institution's Environmental Health and Safety (EHS) office.

Step 2: Waste Containment and Labeling

Solid Waste: Collect unused or expired solid 10-DEBC hydrochloride and any

contaminated solids (e.g., weighing paper, contaminated PPE) in a clearly labeled, sealable

container.

Liquid Waste: Collect solutions containing 10-DEBC hydrochloride in a dedicated, leak-

proof, and chemically resistant waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "10-DEBC hydrochloride," and any known hazards.

Step 3: Spill Management In the event of a spill:

Evacuate non-essential personnel from the area.[2]

Wearing appropriate PPE, prevent further spillage if it is safe to do so.[1][2]

For solid spills, carefully sweep or scoop the material into a waste container, avoiding dust

generation.[2]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).

Place all contaminated materials into a sealed container for disposal.

Clean the spill area thoroughly.[2]

Step 4: Final Disposal
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Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to determine the specific procedures for chemical waste pickup and disposal.

Professional Disposal: Chemical waste must be disposed of through a licensed and

approved hazardous waste disposal company. Your EHS office will coordinate this.

Empty Containers: Do not reuse empty containers.[1] They should be triple-rinsed (if

appropriate) and disposed of according to institutional guidelines, which may classify them

as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 10-DEBC
hydrochloride.
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Caption: Workflow for the safe disposal of 10-DEBC hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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